Cas no 331763-61-2 (Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride (1:1),(bS)-)

• Product Name: Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride (1:1),(bS)-
• CAS No: 331763-61-2
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• MDL: MFCD01861003
• CID: 304090
• PubChem ID: 2761573
• Update Time: 2025-05-30

Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride (1:1),(bS)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride (1:1),(bS)-
• Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride, (bS)- (9CI)
• (S)-3-Amino-4-(2-fluorophenyl)-butyric acid-HCl
• (betaS)-beta-Amino-2-fluorobenzenebutanoic acid hydrochloride
• FD10069
• CS-0327792
• AKOS015890231
• Benzenebutanoicacid,b-amino-2-fluoro-,hydrochloride(1:1),(bs)-
• (3S)-3-Amino-4-(2-fluorophenyl)butanoic acid--hydrogen chloride (1/1)
• AS-48792
• 246876-92-6
• MFCD01861003
• (s)-3-amino-4-(2-fluorophenyl)butyric acid hcl
• (S)-3-AMINO-4-(2-FLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
• H-Phe(2-F)-(C#CH2)OH.HCl
• (3S)-3-amino-4-(2-fluorophenyl)butanoic acid;hydrochloride
• (S)-3-amino-4-(2-fluoro-phenyl)-butyric acid-HCl
• DTXSID70375833
• AC-22197
• (3S)-3-amino-4-(2-fluorophenyl)butanoic acid hydrochloride
• 2-Fluoro-L-beta-homophenylalanine hydrochloride
• 331763-61-2
• (S)-3-Amino-4-(2-fluorophenyl)butyric acid hydrochloride

• MDL： MFCD01861003
• Inchi： 1S/C10H12FNO2.ClH/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m0./s1
• InChI Key： JZQZLHARRLTFJX-QRPNPIFTSA-N
• SMILES： Cl.FC1C=CC=CC=1C[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 233.0618845g/mol
• Monoisotopic Mass: 233.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenebutanoicacid, b-amino-2-fluoro-, hydrochloride (1:1),(bS)-

Benzenebutanoic Acid, b-Amino-2-Fluoro-, Hydrochloride (1:1), (bS)-: A Comprehensive Overview

The compound Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride (1:1), (bS)- with CAS No. 331763-61-2 is a chemically synthesized organic compound that has garnered significant attention in the fields of pharmaceutical research and organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring attached to a butanoic acid moiety, featuring a fluoro substituent at the 2-position and an amino group at the beta position. The hydrochloride salt form indicates that it exists as a zwitterionic species in its crystalline state, which is often preferred for its stability and solubility properties.

Recent studies have highlighted the potential of Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride as a promising candidate in drug development. Its structure suggests potential bioactivity due to the presence of functional groups that can interact with biological targets such as enzymes or receptors. The fluoro substituent, in particular, is known to enhance lipophilicity and improve drug-like properties, making it a valuable component in medicinal chemistry.

One of the most notable aspects of this compound is its stereochemistry. The designation "(bS)" indicates that the amino group at the beta position has an S configuration. Stereoisomerism plays a critical role in pharmacology, as different enantiomers can exhibit varying biological activities. Research into the stereochemical properties of Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride has revealed its potential as a chiral building block in asymmetric synthesis, which is crucial for the development of enantioselective drugs.

The synthesis of Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and enhancing scalability for industrial applications.

In terms of pharmacological applications, Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride has shown promise in preclinical studies as a potential modulator of various biological pathways. For instance, its ability to inhibit certain enzymes involved in metabolic disorders has been explored. Additionally, its fluoro-substituted structure may confer advantages in terms of metabolic stability and bioavailability, which are critical factors for drug efficacy.

Another area where this compound has shown potential is in the development of fluorescent probes for bioimaging applications. The benzene ring can act as a chromophore, while the amino group provides sites for functionalization with other biomolecules. This dual functionality makes Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride a versatile tool in analytical chemistry and diagnostics.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under various environmental conditions to ensure minimal ecological footprint during its lifecycle.

In conclusion, Benzenebutanoic acid, b-amino-2-fluoro-, hydrochloride (1:1), (bS)- represents a valuable addition to the arsenal of compounds used in modern pharmaceutical research. Its unique structure, stereochemical properties, and potential applications across multiple fields underscore its importance as a subject of ongoing scientific investigation. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in advancing medical science and chemical innovation.